2-(2-fluorophenoxy)-N-(2-((3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)acetamide

• IUPAC Name: 2-(2-fluorophenoxy)-N-[2-[(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)methyl]phenyl]acetamide
• InChI: InChI=1S/C21H16FN3O3S/c22-15-7-2-4-9-17(15)27-13-19(26)23-16-8-3-1-6-14(16)12-20-24-21(25-28-20)18-10-5-11-29-18/h1-11H,12-13H2,(H,23,26)
• InChI Key: CAZXUVXNNUKZOC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC2=NC(=NO2)C3=CC=CS3)NC(=O)COC4=CC=CC=C4F
• Molecular Formula: C21H16FN3O3S
• Molecular Weight: 409.4 g/mol
• CAS No.: 1796970-09-6

Description

This compound is a structurally complex acetamide derivative featuring a 2-fluorophenoxy group, a thiophene-substituted 1,2,4-oxadiazole core, and a phenylacetamide backbone. The 1,2,4-oxadiazole ring is a heterocyclic scaffold known for its metabolic stability and bioisosteric properties, often employed in medicinal chemistry to mimic ester or amide functionalities .

Biological Activity

The compound 2-(2-fluorophenoxy)-N-(2-((3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)acetamide (CAS Number: 1796970-09-6) is a novel derivative featuring a 1,2,4-oxadiazole moiety. This class of compounds has gained attention due to their diverse biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. This article provides a detailed overview of the biological activity of this specific compound, supported by recent research findings and case studies.

Chemical Structure and Properties

The molecular formula of this compound is $C_{21}H_{16}FN_{3}O_{3}S$, with a molecular weight of 409.4 g/mol. The structure incorporates a fluorophenoxy group and a thiophenyl-substituted oxadiazole, which are critical for its biological activity.

Property	Value
Molecular Formula	$C_{21}H_{16}FN_{3}O_{3}S$
Molecular Weight	409.4 g/mol
CAS Number	1796970-09-6

Anticancer Activity

Recent studies have highlighted the anticancer potential of oxadiazole derivatives. Compounds containing the 1,2,4-oxadiazole scaffold have shown significant cytotoxic activity against various cancer cell lines. For instance, derivatives similar to the compound exhibited IC50 values in the low micromolar range against human colon adenocarcinoma (HT-29), breast cancer (MCF7), and lung carcinoma cell lines .

A notable study demonstrated that derivatives with the oxadiazole ring selectively inhibited tumor cell proliferation by targeting key enzymes involved in cancer cell metabolism and growth, such as topoisomerase and histone deacetylases .

Antimicrobial Activity

The antimicrobial properties of oxadiazole derivatives are well-documented. Research indicates that compounds with similar structures exhibit activity against both gram-positive and gram-negative bacteria. For example, certain 1,2,4-oxadiazole compounds showed effectiveness against Mycobacterium tuberculosis strains and other pathogenic bacteria . The mechanism often involves disruption of bacterial cell wall synthesis or inhibition of essential metabolic pathways.

Anti-inflammatory and Other Activities

In addition to anticancer and antimicrobial effects, oxadiazole derivatives have been reported to possess anti-inflammatory properties. They inhibit cyclooxygenases (COX-1 and COX-2), which are crucial in the inflammatory response . Furthermore, some studies suggest potential applications in treating neurodegenerative diseases due to their ability to modulate neurotransmitter systems .

Case Studies

• Anticancer Efficacy : A study involving a series of oxadiazole derivatives demonstrated that compounds similar to 2-(2-fluorophenoxy)-N-(2-((3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)acetamide exhibited selective cytotoxicity towards various cancer cell lines with minimal toxicity towards normal cells .
• Antimicrobial Testing : Another investigation assessed the antimicrobial efficacy of oxadiazole derivatives against Staphylococcus aureus and Escherichia coli. Results indicated that modifications in the oxadiazole structure significantly enhanced antibacterial activity compared to standard antibiotics .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Heterocycle Variations

The 1,2,4-oxadiazole core in the target compound differentiates it from triazole-based analogs (e.g., compounds in ). For example:

Substituent Analysis

• Fluorophenoxy vs. Trifluoromethylphenyl: The 2-fluorophenoxy group in the target compound contrasts with the 2-(trifluoromethyl)phenyl group in ’s analog.
• Thiophene vs. Pyrazine/Pyridine :
  • Thiophene () contributes to aromatic interactions, whereas pyrazine () introduces hydrogen-bonding capability. Pyridine-containing analogs () may exhibit stronger basicity, altering pharmacokinetics .

Structural and Functional Data Table

Compound	Core Structure	Key Substituents	Reported Activity	Reference
Target Compound	1,2,4-Oxadiazole	2-Fluorophenoxy, Thiophen-2-yl	N/A	N/A
2-[(4-Allyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(2-methoxyphenyl)acetamide	1,2,4-Triazole	Allyl, Phenyl, Methoxyphenyl	Anti-exudative (10 mg/kg)
2-((4-Ethyl-5-(pyrazin-2-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(2-fluorophenyl)acetamide	1,2,4-Triazole	Ethyl, Pyrazine, Fluorophenyl	N/A
N-(3-fluorophenyl)-2-{[5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide	1,2,4-Triazole	Furan-2-yl, Propenyl, Fluorophenyl	N/A

Critical Analysis of Structural Advantages/Limitations

• Advantages of Target Compound :
  • The 1,2,4-oxadiazole core may confer greater metabolic stability than triazoles, as oxadiazoles are less prone to enzymatic degradation .
  • Thiophene’s aromaticity could enhance binding to hydrophobic pockets in biological targets .
• Limitations: Lack of fluorophenyl groups in the para position (cf. ’s 4-fluorophenyl analog) may reduce halogen-bonding efficacy in certain targets . No direct pharmacological data available for benchmarking against triazole-based analogs.

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for preparing 2-(2-fluorophenoxy)-N-(2-((3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)acetamide?

• Methodological Answer : The synthesis typically involves multi-step reactions:

• Step 1 : Formation of the 1,2,4-oxadiazole ring via cyclization of thiophene-2-carboxamide derivatives with hydroxylamine under reflux conditions (e.g., using DMF as solvent and K₂CO₃ as base) .
• Step 2 : Substitution of the fluorophenoxy group using chloroacetylation, followed by condensation with the oxadiazole-bearing intermediate. This step often employs condensing agents like EDCI or DCC in dichloromethane .
• Step 3 : Final purification via column chromatography (hexane/ethyl acetate gradients) or recrystallization from ethanol/water mixtures .
  • Key Considerations : Monitor reaction progress with TLC (hexane:ethyl acetate, 9:1) and confirm intermediates via melting point analysis .

Q. How is the compound characterized post-synthesis?

• Methodological Answer :

• Spectroscopy :
• ¹H/¹³C NMR to verify aromatic protons (δ 6.5–8.5 ppm) and acetamide carbonyl (δ ~170 ppm) .
• IR for amide C=O stretch (~1650 cm⁻¹) and oxadiazole C=N (~1600 cm⁻¹) .
• Mass Spectrometry : High-resolution MS (HRMS) to confirm molecular ion peaks (e.g., [M+H]⁺) and isotopic patterns consistent with fluorine and sulfur .
• Elemental Analysis : Carbon, hydrogen, nitrogen (CHN) analysis to validate purity (>95%) .

Q. What known biological activities are associated with its structural motifs?

• Methodological Answer :

• Thiophene-oxadiazole core : Linked to antimicrobial and anticancer activity via inhibition of kinase pathways (e.g., EGFR) .
• Fluorophenoxy-acetamide : Modulates solubility and bioavailability; fluorinated analogs often enhance blood-brain barrier penetration .
• Screening Recommendations : Use in vitro assays (e.g., MTT for cytotoxicity, agar diffusion for antimicrobial activity) with HeLa or Staphylococcus aureus models .

Advanced Research Questions

Q. How can the condensation step between the thiophene-oxadiazole moiety and the acetamide precursor be optimized?

• Methodological Answer :

• Catalyst Selection : Replace traditional bases (e.g., K₂CO₃) with DBU (1,8-diazabicycloundec-7-ene) to enhance reaction rates in polar aprotic solvents like DMF .
• Solvent Effects : Test microwave-assisted synthesis in acetonitrile to reduce reaction time (30 mins vs. 12 hrs) .
• Temperature Control : Optimize between 60–80°C to minimize side reactions (e.g., oxadiazole ring degradation) .
  • Validation : Use LC-MS to quantify unreacted starting materials and HPLC (C18 column, acetonitrile/water) to assess yield .

Q. How can contradictions in spectroscopic data (e.g., unexpected NMR shifts) be resolved?

• Methodological Answer :

• X-ray Crystallography : Resolve stereochemical ambiguities (e.g., oxadiazole-thiophene dihedral angles) .
• Advanced NMR : Employ 2D techniques (COSY, HSQC) to assign overlapping aromatic protons .
• Computational Modeling : Compare experimental ¹³C NMR shifts with DFT-calculated values (e.g., using Gaussian 16) .

Q. How to design stability studies for this compound under varying pH and temperature conditions?

• Methodological Answer :

• Forced Degradation :
• Acidic/Base Conditions : Incubate in 0.1M HCl/NaOH (37°C, 24 hrs) and analyze via HPLC for degradation products .
• Thermal Stability : Use TGA/DSC to identify decomposition thresholds (>150°C common for oxadiazoles) .
• Light Sensitivity : Expose to UV (254 nm) and monitor photodegradation via UV-Vis spectroscopy .
• Storage Recommendations : Lyophilize and store at -20°C under argon to prevent oxidation .